1-Fluoro-4-(4-methylsulfanylbutylsulfanyl)benzene
Overview
Description
1-Fluoro-4-(4-methylsulfanylbutylsulfanyl)benzene: is a chemical compound registered in the PubChem database
Preparation Methods
Starting Materials: Selection of appropriate starting materials based on the desired chemical structure.
Reaction Conditions: Optimization of reaction conditions such as temperature, pressure, and pH to achieve the desired product.
Purification: Use of techniques like chromatography to purify the final product.
Industrial production methods for such compounds often involve scaling up these laboratory procedures while ensuring safety, efficiency, and cost-effectiveness.
Chemical Reactions Analysis
1-Fluoro-4-(4-methylsulfanylbutylsulfanyl)benzene can undergo various types of chemical reactions, including:
Oxidation: This reaction involves the loss of electrons from the compound, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the gain of electrons, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: In this reaction, one functional group in the compound is replaced by another, often using reagents like halogens or nucleophiles.
Common reagents and conditions used in these reactions depend on the specific functional groups present in this compound. Major products formed from these reactions vary based on the type of reaction and the reagents used.
Scientific Research Applications
1-Fluoro-4-(4-methylsulfanylbutylsulfanyl)benzene has several scientific research applications, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Medicine: Investigated for its potential therapeutic effects and mechanisms of action.
Industry: Utilized in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 1-Fluoro-4-(4-methylsulfanylbutylsulfanyl)benzene involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to particular enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context in which the compound is used.
Comparison with Similar Compounds
1-Fluoro-4-(4-methylsulfanylbutylsulfanyl)benzene can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or functional groups. Some examples of similar compounds include:
CID 2244 (aspirin): Known for its anti-inflammatory and analgesic properties.
CID 5161 (salicylsalicylic acid): Used in the treatment of various medical conditions.
CID 3715 (indomethacin): A nonsteroidal anti-inflammatory drug.
Each of these compounds has unique properties and applications, making this compound distinct in its own right.
Properties
IUPAC Name |
1-fluoro-4-(4-methylsulfanylbutylsulfanyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15FS2/c1-13-8-2-3-9-14-11-6-4-10(12)5-7-11/h4-7H,2-3,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIPDVJQVBJGENY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCCCSC1=CC=C(C=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSCCCCSC1=CC=C(C=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15FS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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